Cas no 2408971-01-5 (Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:2))

• Product Name: Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:2)
• CAS No: 2408971-01-5
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 5457215
• Update Time: 2025-10-23

Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:2)

• Inchi： 1S/C8H14N2O.ClH/c1-6(11)10-5-7-2-3-8(10)4-9-7;/h7-9H,2-5H2,1H3;1H
• InChI Key： BXIASENCXJENKB-UHFFFAOYSA-N
• SMILES： C(N1CC2NCC1CC2)(=O)C.Cl

Additional information on Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:2)

Research Brief on Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:2) (CAS: 2408971-01-5)

Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:2) (CAS: 2408971-01-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bicyclic structure and hydrochloride salt form, has recently garnered attention due to its potential applications in drug discovery and development. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the synthetic versatility of Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:2). Researchers have developed optimized protocols for its synthesis, emphasizing high yield and purity, which are critical for subsequent biological evaluations. The compound's structural features, including the diazabicyclo[2.2.2]octane core, suggest potential as a scaffold for designing novel pharmacophores. Computational modeling and in vitro assays have further elucidated its binding affinity to various biological targets, particularly those involved in neurological and inflammatory pathways.

In terms of biological activity, preliminary investigations indicate that Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:2) exhibits promising modulatory effects on specific receptor systems. For instance, studies have demonstrated its interaction with G-protein-coupled receptors (GPCRs), which are pivotal in numerous physiological processes. These findings suggest potential applications in treating disorders such as anxiety, depression, and chronic pain. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic and safety profiles.

The therapeutic potential of Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:2) is further supported by its stability and solubility characteristics, which are favorable for drug formulation. Recent advancements in formulation technology have enabled the development of stable dosage forms, enhancing its suitability for preclinical and clinical testing. Collaborative efforts between academic and industrial researchers are underway to explore its utility in combination therapies and targeted drug delivery systems.

In conclusion, Ethanone, 1-(2,5-diazabicyclo[2.2.2]oct-2-yl)-, hydrochloride (1:2) (CAS: 2408971-01-5) represents a promising candidate for further investigation in the pharmaceutical sciences. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for drug discovery. Future research should focus on elucidating its mechanism of action, optimizing its therapeutic efficacy, and addressing any potential toxicity concerns. This compound holds the potential to contribute significantly to the development of novel therapeutics for a range of medical conditions.